Cas no 2167486-49-7 (tert-butyl 3-(3-methylpiperazin-1-yl)propanoate)

• Product Name: tert-butyl 3-(3-methylpiperazin-1-yl)propanoate
• CAS No: 2167486-49-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5248675
• PubChem ID: 165828535
• Update Time: 2025-05-24

tert-butyl 3-(3-methylpiperazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoic acid, 3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-(3-methylpiperazin-1-yl)propanoate

• Inchi： 1S/C12H24N2O2/c1-10-9-14(8-6-13-10)7-5-11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key： YNRLJNAASJRYIN-UHFFFAOYSA-N
• SMILES： N1(CCC(OC(C)(C)C)=O)CCNC(C)C1

Additional information on tert-butyl 3-(3-methylpiperazin-1-yl)propanoate

tert-butyl 3-(3-methylpiperazin-1-yl)propanoate: A Comprehensive Overview

tert-butyl 3-(3-methylpiperazin-1-yl)propanoate, identified by the CAS number 2167486-49-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of tert-butyl 3-(3-methylpiperazin-1-yl)propanoate comprises a piperazine ring substituted with a methyl group at position 3 and a tert-butyl ester group at position 1. This arrangement imparts the compound with distinct chemical reactivity and physical properties. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of advanced materials and functional polymers.

One of the key areas of research involving this compound is its application in polymer science. Scientists have explored the use of tert-butyl 3-(3-methylpiperazin-1-yl)propanoate as a monomer for synthesizing high-performance polymers with tailored properties. These polymers exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for use in demanding environments such as aerospace and automotive industries.

In addition to its role in polymer synthesis, this compound has also been investigated for its potential in drug delivery systems. The piperazine moiety is known for its ability to form stable complexes with metal ions, which can be exploited for designing drug carriers with controlled release capabilities. Recent experiments have demonstrated that tert-butyl 3-(3-methylpiperazin-1-yl)propanoate-based systems can effectively encapsulate and deliver therapeutic agents, enhancing their bioavailability and reducing side effects.

The synthesis of tert-butyl 3-(3-methylpiperazin-1-yl)propanoate involves a multi-step process that combines nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for large-scale production. The development of scalable synthesis methods has been a focal point of recent studies, driven by the increasing demand for this compound in industrial applications.

Another intriguing aspect of this compound is its ability to participate in click chemistry reactions. The presence of reactive groups within its structure allows for efficient conjugation with other molecules, enabling the creation of complex architectures with precise control over functionality. This property has been leveraged in the development of sensors, catalysts, and nanomaterials, where molecular precision is critical.

Looking ahead, ongoing research aims to further elucidate the electronic properties of tert-butyl 3-(3-methylpiperazin-1-yl)propanoate. By understanding its electronic behavior at the molecular level, scientists hope to unlock new possibilities for its use in electronic devices and energy storage systems. Initial findings suggest that this compound could serve as a promising candidate for next-generation materials with superior electrical performance.

In conclusion, tert-butyl 3-(3-methylpiperazin-1-yl)propanoate, CAS number 2167486-49-7, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable tool for innovation. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly vital role in shaping the future of science and technology.